N-[3'-acetyl-5-bromo-1-(3-methylbutyl)-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl]acetamide

Specification

• CAS No.: 905787-66-8
• Molecular Formula: C18H21BrN4O3S
• Molecular Weight: 453.36
• IUPAC Name: N-[4-acetyl-5'-bromo-1'-(3-methylbutyl)-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• Standard InChI: InChI=1S/C18H21BrN4O3S/c1-10(2)7-8-22-15-6-5-13(19)9-14(15)18(16(22)26)23(12(4)25)21-17(27-18)20-11(3)24/h5-6,9-10H,7-8H2,1-4H3,(H,20,21,24)
• Standard InChI Key: PKQJOZOVWFTPFF-UHFFFAOYSA-N
• SMILES: CC(C)CCN1C2=C(C=C(C=C2)Br)C3(C1=O)N(N=C(S3)NC(=O)C)C(=O)C

Introduction

Spiro[indole-thiadiazole] Derivatives

Compounds containing the spiro[indole-thiadiazole] framework are known for their diverse biological activities. These compounds often exhibit properties such as:

• Antimicrobial activity: Effective against bacterial and fungal strains.

• Anticancer potential: Some derivatives demonstrate cytotoxic effects against tumor cells.

• Anti-inflammatory properties: Molecular docking studies suggest interactions with enzymes like 5-lipoxygenase (5-LOX) and cyclooxygenase (COX).

Structural Features

The compound includes:

• A spiro[indole-thiadiazole] core, which contributes to its rigidity and biological activity.

• A bromo substituent, which enhances lipophilicity and may improve binding affinity to biological targets.

• An acetyl group, which can influence solubility and metabolic stability.

• A 3-methylbutyl chain, which may affect the compound's hydrophobic interactions.

Synthesis

Similar compounds are typically synthesized via multistep reactions involving:

• Formation of the indole core using isatin derivatives.

• Cyclization with thiadiazole precursors under controlled conditions.

• Functionalization with alkyl or acyl groups to enhance biological activity.

Potential Applications

Based on related compounds:

• Pharmaceuticals: These molecules are explored for drug development in areas like oncology, infectious diseases, and inflammation.

• Molecular Probes: They can serve as tools in biochemical research due to their specific binding properties.

Hypothetical Data Table for Related Compounds

Property	Value/Description
Molecular Weight	~450–550 g/mol (estimated for similar analogs)
Solubility	Moderate in polar organic solvents
Biological Activity	Antimicrobial, anticancer, anti-inflammatory
Key Targets	COX enzymes, 5-LOX, microbial proteins
Toxicity	Low to moderate (depends on functional groups)

For further details about this specific compound, experimental data such as nuclear magnetic resonance (NMR), mass spectrometry (MS), or biological assays would be required. If you have access to additional resources or experimental data, I can help analyze them further.